Cas no 1706458-26-5 (4-(2-Bromobenzoyl)quinoline)

• Product Name: 4-(2-Bromobenzoyl)quinoline
• CAS No: 1706458-26-5
• MF: C₁₆H₁₀BrNO
• MW: 312.16070318222
• CID: 4703833
• Update Time: 2025-07-01

4-(2-Bromobenzoyl)quinoline Chemical and Physical Properties

Names and Identifiers

• (2-Bromophenyl)-quinolin-4-ylmethanone
• 4-(2-Bromobenzoyl)quinoline

• Inchi： 1S/C16H10BrNO/c17-14-7-3-1-6-13(14)16(19)12-9-10-18-15-8-4-2-5-11(12)15/h1-10H
• InChI Key： UTJTYFHTZWHAAH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C1C=CN=C2C=CC=CC=12)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 333
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(2-Bromobenzoyl)quinoline

Professional Introduction to 4-(2-Bromobenzoyl)quinoline (CAS No. 1706458-26-5)

4-(2-Bromobenzoyl)quinoline, identified by the Chemical Abstracts Service Number (CAS No.) 1706458-26-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic derivative combines the structural motifs of quinoline and bromobenzoyl groups, making it a versatile intermediate in the synthesis of biologically active molecules. The compound’s unique structural features have positioned it as a valuable building block for exploring novel therapeutic agents, particularly in the context of anticancer and antimicrobial applications.

The quinoline scaffold, a nitrogen-containing aromatic heterocycle, has a long history of pharmacological relevance. Compounds derived from quinoline have been instrumental in the development of drugs that target a wide range of diseases, including malaria, bacterial infections, and certain types of cancer. The introduction of the 2-bromobenzoyl moiety into the quinoline core enhances its pharmacophoric properties, potentially improving binding affinity to biological targets and modulating metabolic stability. This modification has been strategically employed to fine-tune the chemical and biological characteristics of the molecule, making it an attractive candidate for further medicinal chemistry investigations.

Recent advancements in computational chemistry and structure-based drug design have facilitated a deeper understanding of how modifications to quinoline derivatives can influence their biological activity. Studies have demonstrated that the bromobenzoyl substituent can act as a key pharmacophore, interacting with specific amino acid residues in protein targets. This interaction can be exploited to develop inhibitors or activators with high selectivity and potency. For instance, research has shown that quinoline-based compounds can inhibit kinases and other enzymes involved in cancer progression by binding to their active sites. The presence of the bromine atom in the benzoyl group may enhance electrophilicity, facilitating covalent bond formation with nucleophilic residues in target proteins—a strategy that has shown promise in preclinical studies.

In the realm of oncology, 4-(2-Bromobenzoyl)quinoline has been investigated for its potential as an anticancer agent. Preclinical data suggest that this compound can disrupt critical signaling pathways involved in tumor growth and metastasis. By modulating the activity of key enzymes such as tyrosine kinases, it may induce apoptosis or inhibit cell proliferation in cancerous cells while minimizing toxicity to healthy tissues. The bromine substituent’s ability to participate in halogen bonding further enhances its binding interactions with biological targets, providing a rationale for its incorporation into drug candidates.

The antimicrobial potential of 4-(2-Bromobenzoyl)quinoline has also been explored, particularly against resistant bacterial strains. Quinoline derivatives are known to interfere with bacterial DNA gyrase and topoisomerase IV, enzymes essential for bacterial replication. The additional 2-bromobenzoyl group may augment these effects by improving solubility or enhancing binding affinity to bacterial enzymes. Preliminary studies have indicated that this compound exhibits activity against Gram-negative and Gram-positive bacteria, including those resistant to conventional antibiotics. Such findings underscore its potential as a lead compound for developing novel antibiotics to combat emerging resistant pathogens.

The synthesis of 4-(2-Bromobenzoyl)quinoline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted quinolines and bromobenzoyl chloride or brominated benzophenones under basic conditions. Advances in green chemistry principles have also been applied to optimize these synthetic pathways, minimizing waste and improving sustainability. Techniques such as catalytic hydrogenation and microwave-assisted synthesis have been employed to streamline production while maintaining high chemical yields.

In conclusion, 4-(2-Bromobenzoyl)quinoline (CAS No. 1706458-26-5) represents a promising candidate for further development in pharmaceutical research. Its unique structural features offer opportunities for designing molecules with enhanced biological activity against various diseases, particularly cancer and infections caused by resistant bacteria. Ongoing studies continue to elucidate its mechanism of action and explore novel derivatives with improved pharmacokinetic properties. As computational tools become more sophisticated and high-throughput screening methods advance, compounds like this are likely to play an increasingly significant role in the discovery of next-generation therapeutics.